![molecular formula C28H38O6 B054830 Bis[[4-(ethenoxymethyl)cyclohexyl]methyl] Benzene-1,3-dicarboxylate CAS No. 119581-93-0](/img/structure/B54830.png)
Bis[[4-(ethenoxymethyl)cyclohexyl]methyl] Benzene-1,3-dicarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Bis[[4-(ethenoxymethyl)cyclohexyl]methyl] Benzene-1,3-dicarboxylate, also known as BEC, is a chemical compound that has been extensively researched for its potential medical applications. BEC is a member of the family of benzene-1,3-dicarboxylate compounds, which are known for their anti-cancer and anti-inflammatory properties. In
Scientific Research Applications
Bis[[4-(ethenoxymethyl)cyclohexyl]methyl] Benzene-1,3-dicarboxylate has been studied for its potential anti-cancer properties. Research has shown that this compound inhibits the growth of cancer cells in vitro and in vivo. This compound has been found to induce apoptosis, or programmed cell death, in cancer cells, while leaving healthy cells unharmed. This makes this compound a promising candidate for cancer treatment.
Mechanism of Action
Bis[[4-(ethenoxymethyl)cyclohexyl]methyl] Benzene-1,3-dicarboxylate's anti-cancer properties are believed to be due to its ability to inhibit the protein kinase C (PKC) pathway. PKC is a family of enzymes that play a crucial role in cell proliferation and survival. By inhibiting PKC, this compound prevents the growth and survival of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity and high selectivity for cancer cells. In addition to its anti-cancer properties, this compound has also been studied for its anti-inflammatory effects. This compound has been found to inhibit the production of pro-inflammatory cytokines, which are involved in inflammatory diseases such as arthritis.
Advantages and Limitations for Lab Experiments
One advantage of Bis[[4-(ethenoxymethyl)cyclohexyl]methyl] Benzene-1,3-dicarboxylate is its low toxicity, which makes it a safe compound to work with in the laboratory. However, this compound's selectivity for cancer cells can also be a limitation, as it may not be effective against all types of cancer. Additionally, this compound's mechanism of action is not fully understood, which makes it difficult to predict its efficacy in different cancer types.
Future Directions
There are several future directions for research on Bis[[4-(ethenoxymethyl)cyclohexyl]methyl] Benzene-1,3-dicarboxylate. One area of research is to further elucidate its mechanism of action, which could lead to the development of more effective cancer treatments. Another area of research is to explore the potential of this compound in combination with other anti-cancer drugs, which could enhance its efficacy. Additionally, this compound's anti-inflammatory properties could be further studied for their potential in treating inflammatory diseases. Overall, this compound has shown promising results in scientific research, and further studies are needed to fully understand its potential medical applications.
Synthesis Methods
The synthesis of Bis[[4-(ethenoxymethyl)cyclohexyl]methyl] Benzene-1,3-dicarboxylate involves the reaction of 4-(ethenoxymethyl)cyclohexanone with benzene-1,3-dicarbonyl chloride in the presence of a base catalyst. The resulting compound is then purified through recrystallization to obtain pure this compound. The reaction has been optimized to yield high purity and yield, making it a reliable and efficient method for synthesizing this compound.
properties
CAS RN |
119581-93-0 |
---|---|
Molecular Formula |
C28H38O6 |
Molecular Weight |
470.6 g/mol |
IUPAC Name |
bis[[4-(ethenoxymethyl)cyclohexyl]methyl] benzene-1,3-dicarboxylate |
InChI |
InChI=1S/C28H38O6/c1-3-31-17-21-8-12-23(13-9-21)19-33-27(29)25-6-5-7-26(16-25)28(30)34-20-24-14-10-22(11-15-24)18-32-4-2/h3-7,16,21-24H,1-2,8-15,17-20H2 |
InChI Key |
AEIRDZABQGATLB-UHFFFAOYSA-N |
SMILES |
C=COCC1CCC(CC1)COC(=O)C2=CC(=CC=C2)C(=O)OCC3CCC(CC3)COC=C |
Canonical SMILES |
C=COCC1CCC(CC1)COC(=O)C2=CC(=CC=C2)C(=O)OCC3CCC(CC3)COC=C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.